2-(2-(4-chlorophenyl)-3-(4-methoxyphenyl)-4,6-dioxotetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• IUPAC Name: 2-[2-(4-chlorophenyl)-3-(4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C27H22ClN3O4S/c1-34-18-12-6-15(7-13-18)23-22-24(35-31(23)17-10-8-16(28)9-11-17)26(33)30(25(22)32)27-20(14-29)19-4-2-3-5-21(19)36-27/h6-13,22-24H,2-5H2,1H3
• InChI Key: WVECGOSHLCROMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=C(C5=C(S4)CCCC5)C#N)ON2C6=CC=C(C=C6)Cl
• Molecular Formula: C27H22ClN3O4S
• Molecular Weight: 520.0 g/mol

Description

2-(2-(4-chlorophenyl)-3-(4-methoxyphenyl)-4,6-dioxotetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C27H22ClN3O4S and its molecular weight is 520. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on similar heterocyclic compounds emphasizes the importance of synthetic pathways and characterization in the development of novel materials and pharmaceuticals. For instance, studies on the synthesis of pyrrolobenzo[b]thieno[1,4]diazepines highlight the role of amino-tetrahydrobenzo[b]thiophene derivatives as synthons in the creation of complex molecules (El-Kashef et al., 2007). This research demonstrates the potential for the development of new synthetic routes for similar compounds, including the one .

Luminescence Sensing and Environmental Applications

Metal-organic frameworks (MOFs) incorporating thiophene-based ligands have shown promise in luminescence sensing and environmental remediation (Zhao et al., 2017). The structural diversity and adjustable properties of MOFs suggest that incorporating the given compound into MOFs could lead to materials with unique sensing capabilities for detecting heavy metals and organic pollutants.

Photovoltaic Applications

Derivatives of benzodithiophene, which share structural similarities with the compound of interest, have been explored for their utility in organic photovoltaic cells (Chakravarthi et al., 2014). These studies reveal the influence of heteroaryl substituents on the electronic properties and solar cell performance, suggesting potential applications of the compound in renewable energy technologies.

Anticancer Research

Heterocyclic compounds derived from similar structures have shown anticancer activities, offering a pathway for the development of new therapeutic agents (Mohareb & Abdo, 2022). Research in this area could lead to the identification of novel drug candidates for cancer treatment.